Cas no 137813-88-8 (Harzianopyridone)

• Product Name: Harzianopyridone
• CAS No: 137813-88-8
• Molecular Formula: C₁₄H₁₉NO₅
• Molecular Weight: 281.30436
• CID: 1064713
• PubChem ID: 60170934

Harzianopyridone Properties

Names and Identifiers

• Harzianopyridone
• (-)-4-Hydroxy-5,6-dimethoxy-3-[(E)-2-methyl-1-oxo-4-hexenyl]pyridine-2(1H)-one
• 4-Hydroxy-5,6-dimethoxy-3-[(2S,4E)-2-methyl-1-oxo-4-hexen-1-yl]-2(1H)-pyridinone
• (1R)-Perindopril Benzyl Ester
• (S,E)-4-Hydroxy-5,6-dimethoxy-3-(2-methylhex-4-enoyl)pyridin-2(1H)-one
• 4-Hydroxy-5,6-dimethoxy-3-[(E,2S)-2-methylhex-4-enoyl]-1H-pyridin-2-one
• CS-0077102
• (2S,3aS,7aS)-Benzyl 1-((S)-2-(((R)-1-Ethoxy-1-oxopentan-2-yl)amino)propanoyl)octahydro-1H-indole-2-carboxylate
• HY-120183
• DTXSID601135026
• 2-hydroxy-5,6-dimethoxy-3-[(E,2S)-2-methylhex-4-enoyl]-1H-pyridin-4-one
• 137813-88-8

• InChIKey： CITVALDWGZCADP-HBVWGTQWSA-N
• Inchi： InChI=1S/2C14H19NO5/c2*1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h2*5-6,8H,7H2,1-4H3,(H2,15,17,18)/b2*6-5+
• SMILES： COc1nc(O)c(C(=O)C(C)C\C=C\C)c(O)c1OC.COc1[nH]c(=O)c(C(=O)C(C)C\C=C\C)c(O)c1OC

Computed Properties

• Exact Mass: 281.12632271g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 281.12632271g/mol
• Heavy Atom Count: 20
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones